Thyroid Cancer

Description

Thyroid cancer is a malignancy arising from the cells of the thyroid gland, a butterfly-shaped endocrine gland located at the base of the neck. It is classified into several types, including papillary, follicular, medullary, and anaplastic carcinomas, each with distinct biological behaviors and prognoses. While often slow-growing and highly treatable, particularly papillary and follicular types, aggressive forms like anaplastic carcinoma exist. Diagnosis typically involves physical examination, blood tests, ultrasound, and fine-needle aspiration biopsy.